Cas no 227015-68-1 ((4-Bromo-3-Fluorophenyl)Hydrazine)

• Product Name: (4-Bromo-3-Fluorophenyl)Hydrazine
• CAS No: 227015-68-1
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD12025321
• CID: 1414528
• PubChem ID: 12149225
• Update Time: 2025-05-23

(4-Bromo-3-Fluorophenyl)Hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (4-bromo-3-fluorophenyl)-
• (4-Bromo-3-fluorophenyl)hydrazine
• AKOS014771759
• AMY4974
• CJA01568
• LEMDELXPDAYDKA-UHFFFAOYSA-N
• (4-bromo-3-fluoro-phenyl)-hydrazine
• EN300-140752
• 227015-68-1
• SB77861
• H10006
• DTXSID90478592
• MFCD12025321
• SCHEMBL1874984
• CS-0100351
• GS-6053
• 4-Bromo-3-fluorophenylhydrazine
• (4-Bromo-3-Fluorophenyl)Hydrazine

• MDL： MFCD12025321
• Inchi： 1S/C6H6BrFN2/c7-5-2-1-4(10-9)3-6(5)8/h1-3,10H,9H2
• InChI Key： LEMDELXPDAYDKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)NN

Computed Properties

• Exact Mass: 203.96988
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (4-Bromo-3-Fluorophenyl)Hydrazine

Introduction to (4-Bromo-3-Fluorophenyl)Hydrazine (CAS No: 227015-68-1)

The compound (4-Bromo-3-Fluorophenyl)Hydrazine (CAS No: 227015-68-1) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in drug discovery and material science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to act as a versatile building block in organic chemistry.

Chemical Structure and Properties: The structure of (4-Bromo-3-Fluorophenyl)Hydrazine consists of a phenyl ring substituted with bromine at the 4-position and fluorine at the 3-position, attached to a hydrazine group (-NHNH₂). This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive under specific conditions. The compound exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Applications: The synthesis of (4-Bromo-3-Fluorophenyl)Hydrazine involves a multi-step process, typically starting from the corresponding bromofluorobenzene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound is widely used as an intermediate in the synthesis of heterocyclic compounds, which are crucial in drug design.

Recent Research Findings: In the past few years, researchers have explored the use of (4-Bromo-3-Fluorophenyl)Hydrazine in developing novel anti-cancer agents. Studies published in reputable journals such as *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, this compound has shown promise in the development of fluorescent sensors for detecting heavy metal ions, leveraging its ability to form stable complexes with such metals.

Safety and Handling: Despite its valuable applications, proper handling of (4-Bromo-3-Fluorophenyl)Hydrazine is essential due to its reactive nature. It should be stored in a cool, dry place away from incompatible materials such as oxidizing agents. Personal protective equipment, including gloves and goggles, should be used during handling to minimize exposure risks.

Future Prospects: The future of (4-Bromo-3-Fluorophenyl)Hydrazine looks promising as researchers continue to uncover its potential in diverse applications. Ongoing studies are focused on optimizing its use in bioactive molecule synthesis and exploring its role in green chemistry processes. With continuous advancements in synthetic methodologies and analytical techniques, this compound is expected to play an even greater role in advancing chemical science.